![molecular formula C9H10N2O2 B3156865 2-[3-(2-furyl)-1H-pyrazol-1-yl]-1-ethanol CAS No. 83959-43-7](/img/structure/B3156865.png)
2-[3-(2-furyl)-1H-pyrazol-1-yl]-1-ethanol
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-[3-(2-furyl)-1H-pyrazol-1-yl]-1-ethanol” would be expected to contain a furyl group, a pyrazol group, and an ethanol group. The furyl group consists of a furan ring, which is a five-membered ring with four carbon atoms and one oxygen atom . The pyrazol group is a five-membered ring with three carbon atoms and two nitrogen atoms . The ethanol group contains two carbon atoms, an oxygen atom, and a hydroxyl group .
Scientific Research Applications
- Anti-inflammatory Agents : The furan and pyrazole moieties in this compound make it a potential anti-inflammatory agent. Researchers explore its effects on inflammatory pathways and evaluate its therapeutic potential for conditions like arthritis, asthma, and autoimmune diseases .
- Cancer Research : Investigating the compound’s impact on cancer cell growth and apoptosis is another avenue. Its structural features may contribute to targeted therapies or drug delivery systems .
- Building Block : Chemists use 2-[3-(2-furyl)-1H-pyrazol-1-yl]-1-ethanol as a building block in organic synthesis. It participates in various reactions, including cross-coupling, cyclization, and functional group transformations .
- Ligand Design : The compound can serve as a ligand in coordination complexes. Researchers explore its coordination behavior with transition metals, potentially leading to novel materials with specific properties .
- Furan Derivatives : The furan ring contributes to the compound’s aroma. It may find applications in creating fragrances or flavor enhancers .
- Pollutant Detection : Researchers investigate the compound’s interaction with environmental pollutants. Its unique structure could be useful in designing sensors or adsorbents for detecting specific contaminants .
- Photoactive Properties : The compound’s absorption and emission properties in the UV-visible range are of interest. It could be relevant for photodynamic therapy or as a fluorescent probe in biological studies .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Materials Science and Coordination Chemistry
Flavor and Fragrance Industry
Environmental Chemistry
Photophysics and Photochemistry
properties
IUPAC Name |
2-[3-(furan-2-yl)pyrazol-1-yl]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c12-6-5-11-4-3-8(10-11)9-2-1-7-13-9/h1-4,7,12H,5-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQZLHILUYAZRBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN(C=C2)CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(2-furyl)-1H-pyrazol-1-yl]-1-ethanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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